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Compound of Interest

Compound Name: Methyl 3-(dimethylamino)benzoate

CAS No.: 16518-64-2

Cat. No.: B090752

Get Quote

Abstract
Methyl 3-(dimethylamino)benzoate (m-DAB) is a bifunctional aromatic scaffold characterized

by a meta-substituted electron-donating amine and an electron-withdrawing ester. Unlike its

para-substituted isomer (a classic TICT probe), m-DAB exhibits unique "meta-effect"

photophysics, making it a critical control standard in solvatochromic studies. In medicinal

chemistry, it serves as a high-value precursor for CNS-active pharmacophores, particularly in

the synthesis of acetylcholinesterase (AChE) inhibitors and 3-substituted benzamides. This

guide outlines optimized synthetic protocols, photophysical characterization workflows, and

structural utility in drug design.

Part 1: Chemical Identity & Properties[1][2][3][4][5]
Table 1: Physicochemical Profile

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b090752#bc-rfq
https://www.benchchem.com/product/b090752/docs?utm_src=pdf-body#application-note-methyl-3-dimethylamino-benzoate-as-a-functional-building-block-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Notes

IUPAC Name
Methyl 3-

(dimethylamino)benzoate

CAS Number 16518-64-2 Distinct from the acid (99-64-9)

Molecular Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

Boiling Point 134-136 °C (12 mmHg)
High vacuum distillation

recommended

Density 1.093 g/mL Denser than water

Solubility MeOH, DCM, EtOAc, DMSO Limited solubility in water

pKa (Conjugate Acid) ~3.8 (Predicted)

Nitrogen is less basic than

aliphatic amines due to aryl

conjugation

Part 2: Synthetic Utility & Protocols
The meta-positioning of the dimethylamino group creates a unique electronic environment.

Unlike para-substitution, which allows direct resonance conjugation with the carbonyl, the

meta-amino group exerts an inductive electron-donating effect while maintaining the

electrophilicity of the ester carbonyl. This makes m-DAB a superior substrate for nucleophilic

acyl substitution compared to its para-isomer.

Protocol A: Scalable Synthesis (Fischer Esterification)
Rationale: While acid chlorides are faster, this acid-catalyzed equilibrium method is safer,

cheaper, and avoids the formation of unstable amino-acid chloride intermediates.

Reagents:

3-(Dimethylamino)benzoic acid (CAS 99-64-9)[1][2]

Methanol (Anhydrous)
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Sulfuric Acid (H₂SO₄, 98%) or Thionyl Chloride (SOCl₂)

Sodium Bicarbonate (NaHCO₃)

Step-by-Step Methodology:

Dissolution: In a 500 mL round-bottom flask, dissolve 10.0 g (60.5 mmol) of 3-

(dimethylamino)benzoic acid in 150 mL of anhydrous methanol.

Catalysis:

Option A (H₂SO₄): Add 2.0 mL conc. H₂SO₄ dropwise.[3]

Option B (SOCl₂ - Higher Yield): Chill solution to 0°C. Add 5.0 mL SOCl₂ dropwise

(generates HCl in situ).

Reflux: Heat to reflux (65°C) for 6–8 hours. Monitor by TLC (30% EtOAc/Hexane). The acid

spot (baseline) should disappear, replaced by the less polar ester (Rf ~0.6).

Workup (Self-Validating Step):

Concentrate methanol to ~30 mL under reduced pressure.

Pour residue into 200 mL ice water.

Critical Step: Neutralize with sat. NaHCO₃ until pH ~8. (The ester is an oil; the unreacted

acid will remain as a soluble carboxylate salt).

Extraction: Extract with Dichloromethane (3 x 50 mL). Dry organics over MgSO₄.

Purification: Remove solvent. Vacuum distillation (135°C @ 12 mmHg) yields a pale yellow

oil.

Protocol B: Amidation (Benzamide Synthesis)
Application: Synthesis of CNS-active ligands (e.g., Rivastigmine analogs).

Reagents:
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m-DAB (Methyl ester)

Target Primary Amine (R-NH₂)

TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) - Catalyst[4]

Methodology:

Mix m-DAB (1.0 eq) and Amine (1.2 eq) in a sealed tube.

Add TBD (5 mol%). No solvent is required if liquid; otherwise use Toluene.

Heat to 80°C for 4 hours.

Validation: The meta-amino group does not deactivate the ester as strongly as a para-amino

group, allowing this reaction to proceed under milder conditions than typical electron-rich

benzoates.

Workflow Visualization
The following diagram illustrates the synthetic divergence possible from the m-DAB scaffold.

Drug Discovery Applications
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Caption: Synthetic divergence from m-DAB. The ester serves as the "pivot point" for generating

diverse pharmacophores.

Part 3: Photophysical Applications
(Solvatochromism)[9]
m-DAB is a vital probe for investigating the "Meta-Effect" in fluorescence spectroscopy. Unlike

para-substituted analogs (e.g., Methyl 4-(dimethylamino)benzoate), m-DAB does not typically

undergo Twisted Intramolecular Charge Transfer (TICT) to the same extent.

Mechanism & Utility[1][10]
Ground State: The dipole is determined by the vector sum of the ester (acceptor) and amine

(donor). In the meta position, these vectors are at ~120°, creating a distinct dipole moment

compared to the linear para arrangement.

Excited State: Upon excitation, the change in dipole moment (

) is smaller for meta than para.

Application: Researchers use m-DAB as a negative control when studying dual-fluorescence

in TICT systems. If a solvent change shifts the emission of the para-isomer but not the meta-

isomer, the mechanism is confirmed as geometry-dependent charge transfer.

Protocol C: Solvatochromic Shift Assay
Objective: Determine the sensitivity of m-DAB to solvent polarity (Lippert-Mataga Plot).

Preparation: Prepare 10 µM solutions of m-DAB in solvents of varying polarity: Hexane (Non-

polar), Toluene, THF, Dichloromethane, Acetonitrile, Methanol (Polar/Protic).

Acquisition:

Excitation Wavelength (

): 310 nm.

Record Emission (
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) from 330 nm to 550 nm.

Analysis:

Plot Stokes Shift (

) vs. Orientation Polarizability (

).

Expected Result: m-DAB shows a linear bathochromic shift (red shift) with increasing

polarity, but with a shallower slope than its para-isomer.
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Caption: Solvatochromic cycle. Solvent relaxation lowers the energy of the excited state,

causing a red shift in emission.

Part 4: Drug Discovery Context
m-DAB is a structural homolog to several FDA-approved pharmacophores. The dimethylamino-

phenyl motif is a privileged scaffold in neuroscience.
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Acetylcholinesterase Inhibitors: The meta-amino group mimics the quaternary nitrogen of

acetylcholine. Derivatives of m-DAB are used to synthesize carbamate-based inhibitors

similar to Rivastigmine.

Kinase Inhibition: The 3-aminobenzoate core is often found in the "hinge-binding" region of

Type II kinase inhibitors.

Structural Homology:

m-DAB Core

Rivastigmine (Cholinergic agent) m-DAB Core

Tetracaine (Anesthetic - though usually para, meta analogs are studied for duration

of action).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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